Cas no 669058-18-8 (Methyl 3-([(9h-fluoren-9-ylmethoxy)carbonyl]amino)propanoate)

• Product Name: Methyl 3-([(9h-fluoren-9-ylmethoxy)carbonyl]amino)propanoate
• CAS No: 669058-18-8
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 4655126
• Update Time: 2025-07-16

Methyl 3-([(9h-fluoren-9-ylmethoxy)carbonyl]amino)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-([(9h-fluoren-9-ylmethoxy)carbonyl]amino)propanoate
• methyl 3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate

• Inchi： 1S/C19H19NO4/c1-23-18(21)10-11-20-19(22)24-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,10-12H2,1H3,(H,20,22)
• InChI Key： RRYWFJOOIDGEBF-UHFFFAOYSA-N
• SMILES： O(C(NCCC(=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• XLogP3: 2.9
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-([(9h-fluoren-9-ylmethoxy)carbonyl]amino)propanoate

Methyl 3-([(9H-Fluoren-9-Ylmethoxy)Carbonyl]Amino)Propanoate (CAS No. 669058-18-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 3-([(9H-fluoren-9-ylmethoxy)carbonyl]amino)propanoate, identified by its CAS number 669058-18-8, is a sophisticated organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes. The presence of a fluoren-9-ylmethoxy moiety and an amide linkage underscores its potential utility in medicinal chemistry and synthetic biology.

The< strong>Methyl 3-([(9H-fluoren-9-ylmethoxy)carbonyl]amino)propanoate molecule is structurally unique due to its combination of a fluorene-based aromatic ring system and an amino acid derivative. The fluorene moiety, known for its excellent photophysical properties, makes this compound a valuable candidate for applications in photochemical research and optoelectronic materials. Additionally, the amide group introduces reactivity that is conducive to further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on harnessing the potential of fluorene derivatives in drug discovery. The< strong>fluoren-9-ylmethoxy group, in particular, has been explored for its ability to enhance the solubility and bioavailability of therapeutic molecules. This property is particularly relevant in the context of developing small-molecule drugs that require efficient delivery systems. The incorporation of this moiety into Methyl 3-([(9H-fluoren-9-ylmethoxy)carbonyl]amino)propanoate suggests that it may serve as a versatile building block for such applications.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in addressing complex diseases. Methyl 3-([(9H-fluoren-9-ylmethoxy)carbonyl]amino)propanoate, with its unique structural features, aligns well with this trend. Its amide linkage provides a site for further chemical modification, allowing researchers to explore a wide range of biological targets. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

One of the most compelling aspects of Methyl 3-([(9H-fluoren-9-ylmethoxy)carbonyl]amino)propanoate is its potential as a chiral building block. The presence of stereocenters in its structure allows for the synthesis of enantiomerically pure compounds, which are often required for optimal pharmacological activity. Chiral drugs are particularly important in modern medicine, as they can exhibit different biological effects depending on their stereochemical configuration. The ability to produce enantiomerically enriched forms of this compound could therefore open up new avenues for drug development.

The< strong>Methyl 3-([(9H-fluoren-9-ylmethoxy)carbonyl]amino)propanoate molecule also exhibits interesting physicochemical properties that make it suitable for various applications beyond pharmaceuticals. For example, its fluorescence characteristics have been explored in the development of bioimaging agents and probes. These tools are essential for studying biological processes at the cellular level, providing insights that are critical for advancing our understanding of disease mechanisms.

In conclusion, Methyl 3-([(9H-fluoren-9-ylmethoxy)carbonyl]amino)propanoate (CAS No. 669058-18-8) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique structural features, including the< strong>fluoren-9-ylmethoxy moiety and amide linkage, make it a valuable tool for developing novel therapeutic agents and biochemical probes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our capabilities in drug discovery and biotechnology.